N-({2-[benzyl(methyl)amino]-3-pyridinyl}methyl)-3-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-[[2-[benzyl(methyl)amino]pyridin-3-yl]methyl]-3-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C21H24N4O2/c1-4-18-19(15(2)27-24-18)21(26)23-13-17-11-8-12-22-20(17)25(3)14-16-9-6-5-7-10-16/h5-12H,4,13-14H2,1-3H3,(H,23,26)
• InChI Key: MFDHVKYEYHWCLS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1C(=O)NCC2=C(N=CC=C2)N(C)CC3=CC=CC=C3)C
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

Compounds of this nature typically belong to the class of organic compounds known as amides. These are organic compounds that contain a functional group -C(=O)NHR, where R can be a hydrogen or an organic group.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of an amine with a carboxylic acid or its derivative in a process known as amide coupling. The specific synthesis pathway would depend on the exact structure of the compound.

Chemical Reactions Analysis

The chemical reactions of a compound depend on its functional groups. Amides, for example, can undergo hydrolysis, reduction, and reactions with Grignard reagents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use. For example, some amides have biological activity and can act as drugs.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Material safety data sheets (MSDS) provide information on the potential hazards of a compound, including its toxicity, flammability, and environmental impact.